3-fluoro-4-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole-2-carbonyl)pyridine

• IUPAC Name: (3-fluoropyridin-4-yl)-[2-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]methanone
• InChI: InChI=1S/C17H16FN7O/c18-14-5-19-4-3-13(14)17(26)24-8-11-6-23(7-12(11)9-24)16-2-1-15-21-20-10-25(15)22-16/h1-5,10-12H,6-9H2
• InChI Key: WAOSCTCBPSJJSM-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(CC2CN1C3=NN4C=NN=C4C=C3)C(=O)C5=C(C=NC=C5)F
• Molecular Formula: C17H16FN7O
• Molecular Weight: 353.4 g/mol

Description

The compound “3-fluoro-4-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole-2-carbonyl)pyridine” is a complex organic molecule. It is related to the class of compounds known as 1,2,4-triazoles. These compounds are nitrogen-rich heterocycles that have been shown to have a wide range of applications as synthetic intermediates and promising pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It contains a 1,2,4-triazolo[4,3-b]pyridazin-6-yl moiety, an octahydropyrrolo[3,4-c]pyrrole-2-carbonyl moiety, and a 3-fluoro-4-pyridine moiety. Unfortunately, specific structural data for this compound was not found in the available literature.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which it is used. Unfortunately, specific information about the chemical reactions of this compound was not found in the available literature.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Unfortunately, specific information about the physical and chemical properties of this compound was not found in the available literature.

Scientific Research Applications

Pharmacological Potentials

Triazole compounds, which are part of the structure of the compound , are known for their versatile biological activities. . .

Antifungal Applications

. The compound could potentially be used in the development of new antifungal medications.

Anticancer Applications

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Anti-Inflammatory Applications

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Antidepressant Applications

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Cardiovascular Disorder Treatment

Compounds similar to the one have been used in the treatment of cardiovascular disorders. .

Type 2 Diabetes Treatment

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Hyperproliferative Disorder Treatment

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Mechanism of Action

The mechanism of action of this compound would depend on its exact structure and the biological system in which it is used. Unfortunately, specific information about the mechanism of action of this compound was not found in the available literature.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and the conditions under which it is used. Unfortunately, specific information about the safety and hazards of this compound was not found in the available literature.

Future Directions

The future directions for research on this compound could include further studies on its synthesis, structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. Such studies could contribute to the development of new biologically active entities for the rational design and development of new target-oriented drugs.